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Compound of Interest

Compound Name:
N-Hydroxy-4-

(methylamino)azobenzene

Cat. No.: B156751 Get Quote

Important Notice: Detailed, substance-specific disposal procedures for N-Hydroxy-4-
(methylamino)azobenzene are not readily available in public safety data repositories. The

following information provides a general framework for the safe handling and disposal of

hazardous chemical waste. Researchers, scientists, and drug development professionals must

consult the official Safety Data Sheet (SDS) provided by the manufacturer and contact a

certified environmental waste management service for guidance specific to this compound.

Chemical Identification
To facilitate accurate consultation with safety professionals and waste management services,

the known identifiers for N-Hydroxy-4-(methylamino)azobenzene are provided below.

Identifier Value

Chemical Name N-Hydroxy-4-(methylamino)azobenzene

CAS Number 1910-36-7[1]

Molecular Formula C13H13N3O[1]

PubChem CID 107875[1]
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General Principles for Chemical Waste Disposal
When handling potentially hazardous substances like N-Hydroxy-4-
(methylamino)azobenzene, a systematic approach to disposal is crucial to ensure personnel

safety and environmental protection. The general workflow for chemical waste disposal is

outlined below.
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Preparation & Collection

Disposal Process

Start: Chemical Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

1.

Use a Designated, Labeled,
and Compatible Waste Container

2.

Segregate from
Incompatible Wastes

3.

Consult Manufacturer's SDS
for Specific Instructions

Contact Environmental Health & Safety (EHS)
or a Certified Waste Disposal Service

4.

Arrange for Professional Pickup
and Disposal

5.

End: Waste Safely Disposed

6.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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